Cas no 1156277-29-0 (4-chloro-2-propyl-6-(trifluoromethoxy)quinoline)
1156277-29-0 structure
Product Name:4-chloro-2-propyl-6-(trifluoromethoxy)quinoline
CAS No:1156277-29-0
MF:C13H11ClF3NO
MW:289.68075299263
CID:1205726
PubChem ID:43668632
Update Time:2025-04-20
4-chloro-2-propyl-6-(trifluoromethoxy)quinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-2-propyl-6-(trifluoromethoxy)quinoline
- ZINC36075711
- AKOS009867328
- 4-Chloro-2-propyl-6-trifluoromethoxyquinoline
- 4-Chloro-2-propyl-6-trifluoromethoxyquinoline;
- MFCD12592127
- DTXSID90656313
- 1156277-29-0
-
- Inchi: 1S/C13H11ClF3NO/c1-2-3-8-6-11(14)10-7-9(19-13(15,16)17)4-5-12(10)18-8/h4-7H,2-3H2,1H3
- InChI Key: PSLKEMSJNXJPFO-UHFFFAOYSA-N
- SMILES: ClC1=CC(CCC)=NC2C=CC(=CC=21)OC(F)(F)F
Computed Properties
- Exact Mass: 289.04800
- Monoisotopic Mass: 289.0481262g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 22.1Ų
Experimental Properties
- PSA: 22.12000
- LogP: 4.73930
4-chloro-2-propyl-6-(trifluoromethoxy)quinoline Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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